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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of BODIPY-
C12, a widely used fluorescent lipid probe, in dimethyl sulfoxide (DMSQO) and other common
organic solvents. Furthermore, it details comprehensive experimental protocols for its
application in cellular imaging and presents a logical workflow for its use in staining intracellular
lipid droplets.

Core Topic: Solubility of BODIPY-C12

BODIPY-C12, and its close structural analogs, exhibit excellent solubility in a range of common
organic solvents, with particularly high solubility in DMSO. This property is crucial for the
preparation of concentrated stock solutions, which are subsequently diluted to working
concentrations for various cellular and biochemical assays.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for BODIPY-C12 and
its closely related analogs. It is important to note that solubility can be influenced by factors
such as the specific isomer, purity, temperature, and the presence of moisture in the solvent.
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For instance, hygroscopic DMSO can have a significant impact on the solubility of the product.

[1][2]

Compound/Analog Name Solvent Reported Solubility
BODIPY™ 500/510 C1, C12 DMSO 100 mg/mL (247.34 mM)[2][3]
BODIPY™ FL C12 DMSO 50 mg/mL (119.52 mM)[1]
BODIPY ™-FL DMSO 100 mg/mL (342.36 mM)[4]
BODIPY™ 480/508-cholesterol DMSO ~1 mg/mL[5]

BODIPY™ 480/508-cholesterol  Ethanol ~0.5 mg/mL[5]

BODIPY™ 480/508-cholesterol  Dimethylformamide (DMF) ~1 mg/mL[5]

BODIPY™ 558/568 C12 DMSO Soluble[6]

BODIPY™ 558/568 C12 Dimethylformamide (DMF) Soluble[6]

Note: The solubility of BODIPY™ 500/510 C1, C12 and BODIPY™ FL C12 in DMSO may
require ultrasonication for complete dissolution.[1][2][3]

General Solubility in Other Organic Solvents

While extensive quantitative data is not available for all solvents, product literature and
research articles indicate that BODIPY dyes, including BODIPY-C12, are generally soluble in a
variety of organic solvents. This includes:

Methanol: BODIPY dyes show reasonable solubility in methanol.[7]

Ethanol: Generally used as a solvent for BODIPY dyes.

Chloroform

Dimethylformamide (DMF)

Experimental Protocols
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The following are detailed methodologies for the use of BODIPY-C12 in staining lipid droplets
in both live and fixed cells. These protocols are based on common practices found in the
scientific literature.

Preparation of Stock and Working Solutions

a. Stock Solution Preparation (typically 1-10 mM in DMSO):
e Weigh out the desired amount of BODIPY-C12 powder.

 Dissolve the powder in high-quality, anhydrous DMSO to achieve the target concentration
(e.g., to make a 10 mM stock solution of BODIPY™ FL C12, dissolve 1 mg in 382 uL of
DMSO).[1]

 If necessary, use an ultrasonic bath to ensure complete dissolution.[1][2][3]
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
o Store the stock solution at -20°C or -80°C, protected from light.[1]

b. Working Solution Preparation (typically 1-10 uM):

e On the day of the experiment, thaw an aliquot of the BODIPY-C12 stock solution.

 Dilute the stock solution in a suitable buffer or serum-free cell culture medium (e.g., PBS or
HBSS) to the final desired working concentration.[1][2][3] It is recommended to pre-warm the
buffer or medium.

Staining Protocol for Live Cells

o Culture cells to the desired confluency on a suitable imaging plate or coverslip.
» Remove the cell culture medium.
e Wash the cells once with pre-warmed PBS or serum-free medium.

+ Add the BODIPY-C12 working solution to the cells and incubate for 15-30 minutes at 37°C,
protected from light.
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» Remove the staining solution.
e Wash the cells two to three times with PBS to remove any unbound dye.

e Add fresh pre-warmed imaging medium (e.g., serum-free medium or a clear imaging buffer)
to the cells.

e Proceed with imaging using a fluorescence microscope with appropriate filter sets (e.g.,
excitation/emission maxima around 493/503 nm for BODIPY 493/503).

Staining Protocol for Fixed Cells

o Culture cells to the desired confluency on a suitable imaging plate or coverslip.
e Remove the cell culture medium and wash the cells once with PBS.

o Fix the cells by incubating with a 2-4% paraformaldehyde (PFA) solution in PBS for 10-15
minutes at room temperature.

¢ Remove the fixation solution and wash the cells two to three times with PBS for 5 minutes
each.

» Add the BODIPY-C12 working solution to the fixed cells and incubate for 15-30 minutes at
room temperature, protected from light.

e Remove the staining solution.
e Wash the cells two to three times with PBS.

e Mount the coverslip onto a microscope slide using an appropriate mounting medium, with or
without a nuclear counterstain like DAPI.

e Seal the coverslip and proceed with fluorescence microscopy.

Visualizations
Experimental Workflow for Lipid Droplet Staining
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The following diagram illustrates the general workflow for staining intracellular lipid droplets

using BODIPY-C12 in a cell culture experiment.
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Caption: Workflow for BODIPY-C12 Staining of Lipid Droplets.
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Mechanism of Lipid Droplet Staining

The following diagram illustrates the conceptual mechanism by which BODIPY-C12 stains lipid
droplets within a cell.
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Caption: BODIPY-C12 Cellular Uptake and Lipid Droplet Localization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15556671/docs?utm_src=pdf-body#bodipy-c12-a-technical-guide-to-solubility-and-application-in-cellular-imaging
https://www.benchchem.com/product/b15556671?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/bodipy-fl-c12.html
https://www.medchemexpress.com/bodipy-500-510-c1-c12.html
https://file.medchemexpress.com/batch_PDF/HY-D1617/BODIPY-500-510-C1-C12-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/bodipy-fl.html
https://cdn.caymanchem.com/cdn/insert/24618.pdf
https://www.caymanchem.com/product/27014/bodipy-558-568-c12
https://www.researchgate.net/figure/TEM-images-of-BODIPY-dissolved-in-different-solvents-a-BODIPY-formed-significant_fig2_298430818
https://www.benchchem.com/product/b15556671/docs#bodipy-c12-a-technical-guide-to-solubility-and-application-in-cellular-imaging
https://www.benchchem.com/product/b15556671/docs#bodipy-c12-a-technical-guide-to-solubility-and-application-in-cellular-imaging
https://www.benchchem.com/product/b15556671/docs#bodipy-c12-a-technical-guide-to-solubility-and-application-in-cellular-imaging
https://www.benchchem.com/product/b15556671/docs#bodipy-c12-a-technical-guide-to-solubility-and-application-in-cellular-imaging
https://www.benchchem.com/product/b15556671?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

